N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide

• IUPAC Name: N-[4-(1,2-oxazol-3-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C11H11N3O4S/c1-8(15)12-9-2-4-10(5-3-9)19(16,17)14-11-6-7-18-13-11/h2-7H,1H3,(H,12,15)(H,13,14)
• InChI Key: VVNZKYCMQNIMQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NOC=C2
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol

Description

N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide, also known as ISA, is a chemical compound that has been widely studied in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In neuroscience, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In cardiovascular disease, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to have anti-inflammatory and anti-thrombotic effects, making it a potential treatment for atherosclerosis and other cardiovascular disorders.

Mechanism of Action

The mechanism of action of N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is involved in tumor growth and survival. In neurodegenerative diseases, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. In cardiovascular disease, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in inflammation and thrombosis.
Biochemical and Physiological Effects
N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In cancer cells, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In neurodegenerative diseases, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to improve cognitive function and prevent neuronal damage. In cardiovascular disease, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to reduce inflammation and thrombosis, which can lead to improved cardiovascular health.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide in lab experiments is its relatively low toxicity and high solubility in water, which makes it easy to administer and study. However, one limitation is that N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide can be difficult to synthesize in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide, including further studies on its mechanism of action, its potential use in combination with other drugs, and its use in clinical trials for various diseases. Additionally, there is a need for more research on the pharmacokinetics and pharmacodynamics of N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide, as well as its potential toxicity and side effects.
Conclusion
In conclusion, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide, or N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide, is a chemical compound that has been widely studied for its potential therapeutic applications in cancer research, neuroscience, and cardiovascular disease. While its mechanism of action is not fully understood, N-{4-[(3-isoxazolylamino)sulfonyl]phenyl}acetamide has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.